5-imino-2-isopropyl-6-[3-methoxy-4-(1-phenylethoxy)benzylidene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C24H24N4O3S
• Molecular Weight: 448.5 g/mol
• IUPAC Name: (6Z)-5-imino-6-[[3-methoxy-4-(1-phenylethoxy)phenyl]methylidene]-2-propan-2-yl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C24H24N4O3S/c1-14(2)23-27-28-21(25)18(22(29)26-24(28)32-23)12-16-10-11-19(20(13-16)30-4)31-15(3)17-8-6-5-7-9-17/h5-15,25H,1-4H3/b18-12-,25-21?
• InChI Key: FQHYQHWJULFYEC-JLFKZYKSSA-N
• Isomeric SMILES: CC(C)C1=NN2C(=N)/C(=C/C3=CC(=C(C=C3)OC(C)C4=CC=CC=C4)OC)/C(=O)N=C2S1
• SMILES: CC(C)C1=NN2C(=N)C(=CC3=CC(=C(C=C3)OC(C)C4=CC=CC=C4)OC)C(=O)N=C2S1

Description

5-imino-2-isopropyl-6-[3-methoxy-4-(1-phenylethoxy)benzylidene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one, commonly known as TDP6, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

TDP6 exerts its neuroprotective effects through the inhibition of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of neuronal activity and synaptic plasticity. TDP6 also modulates the activity of the mitogen-activated protein kinase (MAPK) signaling pathway, which plays a role in cell survival and proliferation.
Biochemical and Physiological Effects:
TDP6 has been shown to have a range of biochemical and physiological effects, including the reduction of oxidative stress and inflammation, the modulation of synaptic plasticity, and the promotion of cell survival and proliferation. These effects are thought to be mediated by the compound's interaction with the NMDA receptor and the MAPK signaling pathway.

Advantages and Limitations for Lab Experiments

TDP6 has several advantages as a research tool, including its neuroprotective properties, its ability to modulate the NMDA receptor and the MAPK signaling pathway, and its potential applications in the treatment of neurodegenerative diseases and cancer. However, there are also some limitations to its use in lab experiments, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on TDP6, including the development of more efficient synthesis methods, the optimization of its neuroprotective properties, the exploration of its potential applications in the treatment of neurodegenerative diseases and cancer, and the investigation of its potential side effects and toxicity. Additionally, further studies are needed to elucidate the exact mechanism of action of TDP6 and to better understand its interactions with other signaling pathways and cellular processes.

Synthesis Methods

TDP6 is synthesized through a multistep process that involves the condensation of 4-(1-phenylethoxy)-3-methoxybenzaldehyde with thiosemicarbazide, followed by the cyclization of the resulting intermediate with isopropylamine and acetic anhydride. The final product is obtained through the reaction of the cyclized intermediate with 3-methoxy-4-(1-phenylethoxy)benzaldehyde.

Scientific Research Applications

TDP6 has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective properties, which make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. TDP6 has also been studied for its potential anti-inflammatory and anticancer properties.